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Compound of Interest

Compound Name: Pfb-fdg

Cat. No.: B12402002 Get Quote

Essential Safety and Handling Guide for ¹⁸F-FDG
Disclaimer: The request specifies "Pfb-fdg." Our research indicates this is likely a

typographical error and the intended substance is ¹⁸F-FDG (Fludeoxyglucose F 18), a

commonly used radiopharmaceutical for Positron Emission Tomography (PET) scans. The

following information pertains to ¹⁸F-FDG due to the hazardous nature of this substance and

the detailed safety information requested. If "Pfb-fdg" refers to a different substance, please

provide clarification.

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling ¹⁸F-FDG.

Immediate Safety and Hazard Information
¹⁸F-FDG is a radioactive substance. The primary hazard is exposure to ionizing radiation, which

can be external from the radioactive source or internal from inhalation or ingestion. The

principal emissions of Fluorine-18 are positrons, which result in the production of two 511 keV

gamma rays upon annihilation. These gamma rays are highly penetrating and are the main

source of external radiation exposure.

Core Principles of Radiation Safety (ALARA): All procedures should adhere to the principle of

keeping radiation exposure As Low As Reasonably Achievable. This is accomplished through

minimizing the Time of exposure, maximizing the Distance from the source, and using

appropriate Shielding.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12402002?utm_src=pdf-interest
https://www.benchchem.com/product/b12402002?utm_src=pdf-body
https://www.benchchem.com/product/b12402002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The minimum required PPE for handling ¹⁸F-FDG includes a lab coat, disposable gloves, and

safety glasses.[1] Depending on the activity of ¹⁸F-FDG being handled and the specific

procedures, additional PPE may be necessary.

PPE Component Specification Purpose

Body Protection Lab Coat or Gown
Prevents contamination of

personal clothing.

Hand Protection Disposable Nitrile Gloves

Provides a barrier against skin

contamination. Double gloving

is recommended for higher-risk

procedures.[2]

Eye Protection
Safety Glasses with Side

Shields or Goggles

Protects eyes from splashes of

radioactive material.

Dosimetry Body and Ring Badges
Monitors whole-body and

extremity radiation dose.

Shielding Lead Apron (optional)

Provides some shielding from

gamma radiation, though its

effectiveness against 511 keV

photons is limited.

Syringe Shields Tungsten Syringe Shields
Reduces hand and finger

exposure during injection.

Vial Shields Lead or Tungsten Vial Shields
Shields the vial containing the

¹⁸F-FDG solution.

Quantitative Data for ¹⁸F-FDG
The following tables summarize key quantitative data for ¹⁸F-FDG.

Table 1: Physical and Radiological Properties of ¹⁸F-FDG
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Property Value

Half-Life 109.8 minutes (1.83 hours)

Primary Emissions Positron (β+)

Max Positron Energy 634 keV

Gamma Ray Energy 511 keV (from positron annihilation)

Biological Half-Life Varies depending on the compound and organ

Effective Half-Life Approximately 1.4 hours

Table 2: Shielding Requirements for ¹⁸F-FDG

Shielding Material Half-Value Layer (HVL) Tenth-Value Layer (TVL)

Lead (Pb) 6 mm 17 mm

Steel 26 mm 64 mm

Plastic (for Beta) 1.8 mm N/A

HVL is the thickness of material required to reduce the radiation intensity by half. TVL is the

thickness required to reduce it to one-tenth.

Table 3: Radiation Dose Estimates

Exposure Scenario Estimated Dose

Effective Dose from PET Scan (370 MBq) 7.4 mSv (males), 9.25 mSv (females)[3]

Whole-body Radiation Dose Rate at 1m from

Patient
0.30 - 0.36 µSv/min[4]

Operational and Disposal Plans
Receiving and Storage:
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Upon receipt, visually inspect the package for any signs of damage.

Perform a wipe test on the exterior of the package to check for removable contamination.

Store the ¹⁸F-FDG container in a lead-shielded area.

Clearly label the storage area with radiation warning signs.

Handling and Preparation:

Work in a designated and properly shielded area, such as a hot cell or a fume hood with

appropriate shielding.

Use tools and tongs to handle unshielded sources to maximize distance.

Always wear appropriate PPE, including body and ring dosimeters.

Have a calibrated survey meter present and turned on during all procedures.

Spill and Decontamination Protocol:

Minor Spills:

Notify all personnel in the area.

Contain the spill with absorbent paper.

Clean the area from the outside in with a suitable decontamination solution.

Place all contaminated materials in a designated radioactive waste container.

Survey the area and personnel to ensure decontamination is complete.

Major Spills:

Evacuate the immediate area.

Notify the Radiation Safety Officer (RSO) immediately.
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Prevent entry into the affected area.

Follow the instructions of the RSO for decontamination.

Waste Disposal Plan: Due to its short half-life, the primary method for ¹⁸F-FDG waste disposal

is decay-in-storage.

Collect all solid and liquid waste contaminated with ¹⁸F-FDG in designated, shielded, and

clearly labeled radioactive waste containers.

Store the waste in a secure, designated radioactive waste storage area.

Hold the waste for a minimum of 10 half-lives (approximately 18-24 hours).

After the decay period, monitor the waste with a survey meter to ensure it has decayed to

background levels.

Once at background levels, the waste can be disposed of as regular medical or laboratory

waste, with all radiation labels removed or defaced.[5]

Experimental Workflow: Preclinical ¹⁸F-FDG PET
Imaging
The following diagram illustrates a typical workflow for a preclinical ¹⁸F-FDG PET imaging

experiment.
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Preclinical ¹⁸F-FDG PET Imaging Workflow
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Caption: Workflow for a preclinical ¹⁸F-FDG PET imaging study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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